Cas no 2229006-50-0 (2,2-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2229006-50-0
• MF: C₁₂H₁₁F₂N₃
• MW: 235.232649087906
• CID: 6122923
• PubChem ID: 165688517
• Update Time: 2025-10-28

2,2-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• EN300-1862683
• 2229006-50-0

• Inchi： 1S/C12H11F2N3/c13-12(14)7-11(12,15)9-6-16-17-10(9)8-4-2-1-3-5-8/h1-6H,7,15H2,(H,16,17)
• InChI Key： RJJSJECWENZCMU-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NNC=1C1C=CC=CC=1)N)F

Computed Properties

• Exact Mass: 235.09210369g/mol
• Monoisotopic Mass: 235.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,2-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine

2,2-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine: A Comprehensive Overview

2,2-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 2229006-50-0) is a unique organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of cyclopropane derivatives, which are known for their stability and versatility in various chemical reactions. The presence of fluorine atoms and a pyrazole ring introduces additional functional groups that enhance its potential for biological activity.

The cyclopropane ring in this compound serves as a rigid framework, providing structural integrity and facilitating interactions with biological targets. The fluorine atoms at the 2-position of the cyclopropane contribute to the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and bind to target proteins. Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as they often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.

The pyrazole ring, attached at the 4-position of the cyclopropane, adds another layer of complexity to this molecule. Pyrazole is a heterocyclic aromatic compound known for its ability to form hydrogen bonds and participate in π-π interactions. These properties make it an attractive moiety for designing bioactive molecules. In particular, the 3-phenyl substitution on the pyrazole ring enhances the compound's aromaticity and further improves its binding affinity to target receptors.

Recent research has focused on the potential of 2,2-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine as a lead compound in drug development. Studies have demonstrated its ability to inhibit certain enzymes and modulate receptor activity, making it a promising candidate for treating various diseases. For instance, investigations into its anti-inflammatory and antiproliferative effects have shown encouraging results in preclinical models.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent introduction of functional groups via nucleophilic substitution or coupling reactions. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling researchers to produce high-quality samples for further testing.

In terms of applications, 2,2-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-amine has shown potential in several therapeutic areas. Its ability to modulate G-protein coupled receptors (GPCRs) makes it a valuable tool in drug discovery programs targeting conditions such as inflammation, pain, and neurodegenerative diseases. Additionally, its unique structure allows for further chemical modifications, enabling researchers to explore a wide range of analogs with varying biological activities.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is essential for ensuring sustainable practices in chemical manufacturing. Recent studies have focused on identifying biodegradation mechanisms and assessing toxicity levels in aquatic systems. These efforts aim to minimize environmental risks while maximizing the benefits derived from this compound's use.

In conclusion, 2,2-difluoro-1-(3 phenyl 1H pyrazol 4 yl)cyclopropan 1 amine (CAS No. 2229006 50 0) represents a significant advancement in medicinal chemistry due to its unique structure and promising biological properties. As research continues to uncover its full potential, this compound is expected to play a pivotal role in developing novel therapeutic agents that address unmet medical needs.